2,2,2-Trifluoroethoxybenzene

Specification

• CAS No.: 17351-95-0
• Molecular Formula: C8H7F3O
• Molecular Weight: 176.14 g/mol
• IUPAC Name: 2,2,2-trifluoroethoxybenzene
• Standard InChI: InChI=1S/C8H7F3O/c9-8(10,11)6-12-7-4-2-1-3-5-7/h1-5H,6H2
• Standard InChI Key: MFWASTQSJSBGNG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCC(F)(F)F
• Canonical SMILES: C1=CC=C(C=C1)OCC(F)(F)F

Introduction

Synthesis Methods

The synthesis of compounds with trifluoroethoxy groups often involves the reaction of benzene derivatives with trifluoroethanol or its derivatives in the presence of catalysts. For instance, photocatalytic methods have been developed for the trifluoroethoxylation of arenes, which could potentially be adapted for the synthesis of 2,2,2-Trifluoroethoxybenzene.

Applications and Research Findings

While specific research findings on 2,2,2-Trifluoroethoxybenzene are scarce, its derivatives and related compounds have been explored for their potential applications in pharmaceuticals and agrichemicals. The trifluoroethoxy group is a valuable motif in these fields due to its ability to modify the chemical and biological properties of molecules.

Comparison with Related Compounds

Compound	Molecular Formula	Applications
1,4-Bis(2,2,2-trifluoroethoxy)benzene	C10H8F6O2	Used in synthesis of complex organic molecules, potential biological activities.
2,5-Di(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride	C12H8ClF6O4S	Laboratory chemical, hazardous due to severe skin and eye irritation.

Future Research Directions

Future research should focus on the detailed synthesis and characterization of 2,2,2-Trifluoroethoxybenzene, as well as its potential applications in pharmaceuticals and materials science. Additionally, studies on its toxicological and environmental impact would be beneficial for assessing its safety and sustainability.